1H-Imidazole, 1-methyl-2-nitro-5-vinyl-
Cat. No. B8559928
Key on ui cas rn:
39070-08-1
M. Wt: 153.14 g/mol
InChI Key: NZPWAZZKZMQLTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03954789
Procedure details
To a solution of 6.2 g. of 1-methyl-2-nitro-5-vinylimidazole in 570 ml. of ethanol cooled to about -10° C., a solution of 5.46 g. of KMnO4 and 8.85 g. of MgSO4 .7H2O in 750 ml. of H2O is added with stirring. The reaction mixture is filtered through Celite and washed with ethanol. The filtrate is concentrated to dryness under vacuum at 50° C., and the residue is taken up with acetone. The resulting solution is filtered and concentrated to dryness under vacuum. The resulting solid is crystallized from methyl ethyl ketone. Yield 3.15 g. (41.6%), m.p. 119°-121° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[C:6](C=C)=[CH:5][N:4]=[C:3]1[N+:9]([O-:11])=[O:10].[CH2:12]([OH:14])[CH3:13].[O-:15][Mn](=O)(=O)=O.[K+].[O-]S([O-])(=O)=O.[Mg+2]>O>[CH3:1][N:2]1[C:6]([CH:13]([OH:15])[CH2:12][OH:14])=[CH:5][N:4]=[C:3]1[N+:9]([O-:11])=[O:10] |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1C(=NC=C1C=C)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[O-][Mn](=O)(=O)=O.[K+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[O-]S(=O)(=O)[O-].[Mg+2]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture is filtered through Celite
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WASH
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Type
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WASH
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Details
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washed with ethanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate is concentrated to dryness under vacuum at 50° C.
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting solution is filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting solid is crystallized from methyl ethyl ketone
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Outcomes
Product
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Name
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Type
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Smiles
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CN1C(=NC=C1C(CO)O)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
